BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Hydroxyethyl
Acetate: Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxyethyl acetate, also known as ethylene glycol monoacetate, is a bifunctional organic
molecule possessing both a primary hydroxyl and an ester functional group. This dual
functionality imparts unique solvency characteristics and makes it a versatile intermediate in
organic synthesis. This technical guide provides a comprehensive overview of the chemical
properties, structure, synthesis, and analysis of 2-hydroxyethyl acetate, tailored for
professionals in research and development. All quantitative data is presented in structured
tables, and detailed experimental methodologies are provided for key laboratory procedures.

Chemical Structure and Identification

2-Hydroxyethyl acetate is the monoester of ethylene glycol and acetic acid. Its structure is
characterized by a two-carbon backbone with a hydroxyl group at one end and an acetate
group at the other.

Chemical Structure Diagram
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Caption: Chemical structure of 2-Hydroxyethyl acetate.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2-hydroxyethyl acetate[1][2]

Ethylene glycol monoacetate, 2-Acetoxyethanol,

Common Synonyms Glycol monoacetate, 3-Hydroxyethyl acetate[2]
[3]

CAS Number 542-59-6[1][4]

Molecular Formula CaHsOs3[5]

Molecular Weight 104.10 g/mol [1][5]

e INChl=1S/C4H803/c1-4(6)7-3-2-5/h5H,2-
n

3H2,1H3[1]
InChlKey HXDLWJIWIAHWIKI-UHFFFAOYSA-N[4][6]
Canonical SMILES CC(=0)OCCO[5]

Physicochemical Properties

2-Hydroxyethyl acetate is a colorless, nearly odorless liquid at room temperature.[7] It is
combustible and soluble in water as well as many common organic solvents.[7]

Table 2: Physical and Chemical Properties
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Property Value Reference
Physical State Colorless liquid [4]
Odor Nearly odorless [7]
Boiling Point 184.0- 188.0 °C [4]
Melting Point -45 °C [1]
Density 1.11 g/cm3 [6]
Vapor Density 3.59 [4]
Flash Point 88 °C (190.4 °F) [4]
Water Solubility Soluble [61[7]
Refractive Index (n20/D) 1.42 [6][7]
Synthesis

The most common method for synthesizing 2-hydroxyethyl acetate is the Fischer-Speier
esterification of ethylene glycol with acetic acid, using a strong acid as a catalyst.[4] The
reaction is an equilibrium process, and to achieve high yields, it is typically driven towards the
product side by using an excess of one reactant or by removing the water formed during the
reaction.[8]

Reaction Scheme
HOCH2CH20H + CH3COOH & CH3sCOOCH2CH20H + H20[4]

Logical Workflow for Synthesis and Purification
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Caption: General workflow for the synthesis and purification of 2-hydroxyethyl acetate.
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Experimental Protocol: Fischer Esterification

This protocol is a representative procedure for the laboratory-scale synthesis of 2-
hydroxyethyl acetate.

Materials:

Ethylene Glycol

» Glacial Acetic Acid

o Concentrated Sulfuric Acid (H2S0a4)

o Diethyl Ether (or other suitable extraction solvent)
e 5% Sodium Bicarbonate (NaHCO3) solution

o Saturated Sodium Chloride (NaCl) solution (brine)
e Anhydrous Sodium Sulfate (NazS0a)

e Round-bottom flask, reflux condenser, heating mantle, separatory funnel, standard
glassware

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine ethylene glycol and an excess of glacial acetic acid (e.g., a 1:4 molar
ratio).

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid
(e.g., 5 drops) to the stirred reaction mixture.[9]

o Reflux: Heat the mixture to a gentle reflux using a heating mantle. Allow the reaction to
proceed for 1-2 hours.[8] The reaction temperature is typically around 110-120°C.[8]

o Work-up:

o Cool the reaction mixture to room temperature.
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o Transfer the cooled mixture to a separatory funnel containing an equal volume of cold
water and an extraction solvent like diethyl ether.[8]

o Shake the funnel, venting frequently. Allow the layers to separate and discard the lower
agueous layer.

o Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize the
acid catalyst and excess acetic acid) and then with brine.[8][10]

e Drying and Solvent Removal:

o Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous sodium sulfate.

[8]
o Decant or filter the dried solution into a pre-weighed round-bottom flask.
o Remove the extraction solvent using a rotary evaporator.[10]

 Purification: The crude product can be purified by distillation.[8] Dry the ester over anhydrous
potassium carbonate (K2COs) before distilling.[7]

Analytical and Spectroscopic Data

The structure and purity of 2-hydroxyethyl acetate are confirmed through various analytical
techniques, including chromatography and spectroscopy.

Gas Chromatography (GC)

Gas chromatography is a key method for assessing the purity of 2-hydroxyethyl acetate,
separating it from starting materials, byproducts, and other impurities.[4]

Experimental Protocol: Purity Assessment by GC

This protocol is based on the general principles outlined in ASTM D3545 for the analysis of
acetate esters.[11]

 Instrument: Gas chromatograph with a Flame lonization Detector (FID).
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Column: A polar capillary column, such as one with a polyethylene glycol (PEG) stationary
phase (e.g., Carbowax 20M), is suitable.

Carrier Gas: Helium or Nitrogen.
Temperatures:

o Injector: ~200 °C

o Detector: ~250 °C

o Oven: A temperature program may be used, for example, starting at 60 °C and ramping up
to 180 °C at 10 °C/min.

Sample Preparation: Dilute the 2-hydroxyethyl acetate sample in a suitable solvent (e.g.,
dichloromethane or ether).

Analysis: Inject a small volume (e.g., 1 pL) of the prepared sample. The resulting
chromatogram is analyzed by comparing peak areas to determine the relative concentrations
of components.[11]

Spectroscopic Data

Table 3: 1H NMR Spectral Data

Proton Assignment Chemical Shift (6, ppm) Multiplicity

Acetate methyl (-CH3) ~2.0-2.1 Singlet

Methylene adjacent to ester (- ]
~4.1-4.3 Multiplet

OCHz2-)

Methylene adjacent to hydroxyl _
~3.6-3.8 Multiplet

(-CH20H)

Hydroxyl (-OH) Variable Singlet

(Note: Data is compiled from typical values and may vary based on solvent and instrument.)[4]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b165343?utm_src=pdf-body
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3545.PDF
https://www.benchchem.com/product/b165343
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 4: Infrared (IR) Spectroscopy Data

Functional Group Wavenumber (cm~—?) Description
O-H (hydroxyl) ~3400 (broad) Alcohol stretch
C=0 (ester) ~1740 (strong) Carbonyl stretch
C-O (ester) ~1240 C-O stretch

C-0 (alcohal) ~1050 C-O stretch

(Note: Data represents typical absorption bands.)
Mass Spectrometry (MS)

In electron ionization (EI) mass spectrometry, the molecular ion peak (M*) for 2-hydroxyethyl
acetate is observed at a mass-to-charge ratio (m/z) of 104.[12] A prominent base peak is
typically observed at m/z 43, corresponding to the acetyl cation [CH3CO]*.[1][12] Other
significant fragments may be seen at m/z 73, 74, and 61.[12]

Role in Biological Signaling Pathways

There is no scientific literature to suggest that 2-hydroxyethyl acetate, a simple organic
solvent and chemical intermediate, is involved in biological signaling pathways. Its primary
relevance in the context of drug development is as a potential solvent or a starting material for
the synthesis of more complex molecules.

Safety and Handling

2-Hydroxyethyl acetate is classified as a material that causes severe eye irritation.[4] It may
also cause skin, respiratory, and digestive tract irritation.[4]

o Personal Protective Equipment (PPE): Wear appropriate chemical safety goggles, gloves,
and protective clothing to prevent eye and skin contact.[4]

o Handling: Use in a well-ventilated area. Wash thoroughly after handling.[4]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[4][7]

o First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek immediate
medical attention.[4]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing.[4]

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[4]

o Ingestion: Do not induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or
water and seek immediate medical aid.[4]

Conclusion

2-Hydroxyethyl acetate is a fundamentally important bifunctional molecule with well-
characterized chemical and physical properties. Its utility as a solvent and a synthetic
intermediate is rooted in its dual hydroxyl and ester functionalities. The straightforward
synthesis via Fischer esterification and well-established analytical methods for its
characterization make it a readily accessible compound for research and development
applications. Adherence to standard safety protocols is essential when handling this chemical
due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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